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Compound of Interest

Compound Name: potassium;2-methylpropanoate

Cat. No.: B7823363

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of potassium isobutyrate. The information is presented to support research,
development, and application of this compound in various scientific fields. All quantitative data
is summarized in structured tables for ease of reference, and detailed experimental protocols
are provided for key analytical procedures.

Chemical Identity and Structure

Potassium isobutyrate, also known as potassium 2-methylpropanoate, is the potassium salt of
isobutyric acid.[1][2][3] It is classified as a short-chain fatty acid salt.

Molecular Structure:
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Caption: Chemical structure of potassium isobutyrate.

Physicochemical Properties

The following tables summarize the key physicochemical properties of potassium isobutyrate
and its parent acid, isobutyric acid.

Table 1: Physicochemical Properties of Potassium Isobutyrate
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Property Value Reference

Molecular Formula C4H7KO2 (112131415161 718]1

Molecular Weight 126.20 g/mol (114151081911 0][1 1]
White to almost white

Appearance crystalline powder, hygroscopic  [8][9][10][12]
solid

Boiling Point 155 °C [61191[12]

Flash Point 58.2 °C [4][6]

Solubility Highly soluble in water. [13]

Solid Phase Heat Capacity

_ 166.95 J/mol-K (at 298.15 K) [5]
(Cp,solid)
Solid Phase Molar Entropy
_ 192.40 J/mol-K [5]
(S°solid,1 bar)
Table 2: Physicochemical Properties of Isobutyric Acid

Property Value Reference

Molecular Formula C4H802 [14][15][16][17]

Molecular Weight 88.11 g/mol [14][15]
Colorless liquid with a slightly

Appearance [14][15][17]
unpleasant odor

Melting Point -47 °C [14][16]

Boiling Point 153-155 °C [14][16]

Density 0.95 g/mL at 25 °C [14]

Solubility in Water Approx. 210 g/L at 20 °C [14]

pKa 4.84 [14][15][16]
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Experimental Protocols
Synthesis of Potassium Isobutyrate

The most direct method for the synthesis of potassium isobutyrate is the neutralization of
isobutyric acid with a potassium base, such as potassium hydroxide.[13]
Synthesis of Potassium Isobutyrate
Reactants

Isobutyric Acid Potassium Hydroxide
(CH3)2CHCOOH (KOH)

\ieactic/

Stirring in Solvent
(e.g., Water or Ethanol)

'//roduct\s\

Potassium Isobutyrate Water
((CH3)2CHCOOK) (H20)

Click to download full resolution via product page
Caption: Workflow for the synthesis of potassium isobutyrate.
Detailed Protocol:

» Dissolution: Dissolve a known molar equivalent of isobutyric acid in a suitable solvent, such
as distilled water or ethanol, in a reaction vessel.

e Titration: Slowly add a stoichiometric amount of potassium hydroxide solution to the
isobutyric acid solution while stirring continuously. The reaction is exothermic, and cooling
may be necessary to maintain a controlled temperature (e.g., 25-60°C).[13]
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» Neutralization: Monitor the pH of the reaction mixture. The addition of potassium hydroxide is
complete when a neutral pH is achieved.

e |solation: The resulting potassium isobutyrate can be isolated by removing the solvent under
reduced pressure using a rotary evaporator.

» Drying: The solid product should be dried under vacuum to remove any residual solvent and
water.

Determination of Melting Point

The melting point of a solid crystalline substance is a key indicator of its purity.

Protocol:

Sample Preparation: A small amount of the dried potassium isobutyrate powder is packed
into a capillary tube.

e Instrumentation: The capillary tube is placed in a melting point apparatus.
e Heating: The sample is heated at a controlled rate.

o Observation: The temperature at which the substance begins to melt and the temperature at
which it becomes completely liquid are recorded as the melting range.

Determination of Aqueous Solubility

Protocol:

o Equilibrium Method: An excess amount of potassium isobutyrate is added to a known volume
of distilled water in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached.

o Separation: The undissolved solid is separated from the saturated solution by filtration or
centrifugation.
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» Quantification: The concentration of potassium isobutyrate in the clear supernatant is
determined using a suitable analytical method, such as gravimetric analysis (after
evaporation of the solvent) or titration.

Determination of pKa (of Isobutyric Acid)

The pKa of the conjugate acid is crucial for understanding the behavior of potassium
isobutyrate in solution.

Protocol (Potentiometric Titration):
o Sample Preparation: A standard solution of isobutyric acid is prepared in water.

e Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH or
KOH) while monitoring the pH with a calibrated pH meter.

» Data Analysis: A titration curve (pH vs. volume of titrant added) is plotted. The pH at the half-
equivalence point (where half of the acid has been neutralized) is equal to the pKa of the
acid.

Biological Activity and Signaling

Isobutyric acid, the parent compound of potassium isobutyrate, is a short-chain fatty acid that
can act as an agonist for the free fatty acid receptor 2 (FFAR2), also known as GPR43.[14]
This G protein-coupled receptor is involved in various metabolic and inflammatory processes.
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Caption: Generalized signaling pathway of FFAR2 activation by isobutyrate.
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Safety and Handling

Potassium isobutyrate is generally considered to be of low toxicity. However, as with any
chemical, appropriate safety precautions should be taken. It is described as causing skin and
serious eye irritation, and may cause respiratory irritation.[18] It is a hygroscopic solid and
should be stored in a dry, well-ventilated place.[9][10][12] For detailed safety information, refer
to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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